2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)-N-methylacetamide

• IUPAC Name: 2-[5-[(2-fluorophenyl)methoxy]-2-(hydroxymethyl)-4-oxopyridin-1-yl]-N-methylacetamide
• InChI: InChI=1S/C16H17FN2O4/c1-18-16(22)8-19-7-15(14(21)6-12(19)9-20)23-10-11-4-2-3-5-13(11)17/h2-7,20H,8-10H2,1H3,(H,18,22)
• InChI Key: VZTGGFXUTSCQFX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C=C(C(=O)C=C1CO)OCC2=CC=CC=C2F
• Molecular Formula: C16H17FN2O4
• Molecular Weight: 320.31 g/mol

Description

2-(5-((2-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C16H17FN2O4 and its molecular weight is 320.32. The purity is usually 95%.
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Scientific Research Applications

Liquid Chromatography and Mass Spectrometry Studies

• In vitro metabolism studies of related compounds, focusing on the use of liquid chromatography-mass spectrometry and NMR for characterizing metabolites in various species, illustrate the compound's application in understanding drug metabolism and disposition within biological systems (Zhang et al., 2001).

Neuropharmacology Research

• Research on selective antagonism at receptors in binge eating models in rats demonstrates the potential use of related fluoro-substituted compounds in developing treatments for eating disorders with a compulsive component (Piccoli et al., 2012).

Electrosynthesis of Fluoroorganic Compounds

• Electrosynthesis methodologies for fluoroorganic compounds, including polyalkylbenzylacetamides as by-products, offer insights into chemical synthesis techniques that could be applicable to the production and study of related compounds (Bensadat et al., 1980).

HIV Integrase Inhibitors Study

• The application of 19F-NMR spectroscopy in drug discovery programs, specifically in the analysis of HIV integrase inhibitors, highlights the importance of fluoro-substituted compounds in the development of new therapeutic agents (Monteagudo et al., 2007).

Development of Chemosensors

• Synthesis of chemosensors for monitoring metal ion concentrations, exemplified by a study on Zn2+ detection in living cells and water samples, showcases the compound's relevance in environmental and biological monitoring applications (Park et al., 2015).

Anti-Cancer Activity Research

• The investigation of novel fluoro-substituted compounds for anti-lung cancer activity emphasizes the potential therapeutic applications of such compounds in oncology (Hammam et al., 2005).